Cas no 1219632-64-0 (1-(3-bromophenyl)-2-fluoroethan-1-one)

• Product Name: 1-(3-bromophenyl)-2-fluoroethan-1-one
• CAS No: 1219632-64-0
• MF: C₈H₆BrFO
• MW: 217.035045146942
• CID: 4578623
• PubChem ID: 22101036
• Update Time: 2024-03-01

1-(3-bromophenyl)-2-fluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(3-bromophenyl)-2-fluoro-
• 1-(3-bromophenyl)-2-fluoroethan-1-one

• Inchi： 1S/C8H6BrFO/c9-7-3-1-2-6(4-7)8(11)5-10/h1-4H,5H2
• InChI Key： DJJUHIWEAHUSHT-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=CC(Br)=C1)CF

Computed Properties

• Exact Mass: 215.95861g/mol
• Monoisotopic Mass: 215.95861g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones